Cas no 771570-04-8 (Propanedinitrile,2-(3,3,3-trifluoro-2-oxopropylidene)-)

• Product name: Propanedinitrile,2-(3,3,3-trifluoro-2-oxopropylidene)-
• CAS No: 771570-04-8
• MF: C₆HF₃N₂O
• MW: 174.080151319504
• CID: 551632
• PubChem ID: 45120172

Propanedinitrile,2-(3,3,3-trifluoro-2-oxopropylidene)- Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile,2-(3,3,3-trifluoro-2-oxopropylidene)-
• Propanedinitrile,(3,3,3-trifluoro-2-oxopropylidene)- (9CI)
• 771570-04-8
• Propanedinitrile,(3,3,3-trifluoro-2-oxopropylidene)-(9ci)

• Inchi： InChI=1S/C6HF3N2O/c7-6(8,9)5(12)1-4(2-10)3-11/h1H
• InChI Key： HABPBCIEPPUAMC-UHFFFAOYSA-N
• SMILES： C(=C(C#N)C#N)C(=O)C(F)(F)F

Computed Properties

• Exact Mass: 174.00413
• Monoisotopic Mass: 174.00409715g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• PSA: 64.65